Cas no 386267-31-8 (Ethyl 3-bromo-4-iodobenzoate)

• Product Name: Ethyl 3-bromo-4-iodobenzoate
• CAS No: 386267-31-8
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• MDL: MFCD11520423
• CID: 1091987
• Update Time: 2025-04-20

Ethyl 3-bromo-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-iodobenzoate
• 3-Bromo-4-iodo-benzoic acid ethyl ester
• AS03599
• AK146307
• ST2412968

• MDL： MFCD11520423
• Inchi： 1S/C9H8BrIO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： LNDNOULYVIEUBZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=CC=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 26.3

Ethyl 3-bromo-4-iodobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C